Cas no 1249246-14-7 ([2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine)

• Product Name: [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine
• CAS No: 1249246-14-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5558484
• PubChem ID: 62534489
• Update Time: 2025-10-25

[2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-chloro-N-(2-methoxy-1-methylethyl)-
• 2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine
• [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine

• Inchi： 1S/C12H18ClNO/c1-10(9-15-2)14-8-7-11-3-5-12(13)6-4-11/h3-6,10,14H,7-9H2,1-2H3
• InChI Key： MCUFRNZKFBHPBP-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)COC)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 301.4±22.0 °C(Predicted)
• pka: 9.39±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine

Professional Introduction to [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine (CAS No: 1249246-14-7)

[2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine] is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1249246-14-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a 4-chlorophenyl moiety and an 1-methoxypropan-2-yl amine group contributes to its unique chemical properties, making it a valuable candidate for further investigation in medicinal chemistry.

The compound's molecular framework is designed to interact with biological targets in a highly specific manner, which is crucial for the development of effective pharmaceuticals. The 4-chlorophenyl group, in particular, is known for its ability to enhance binding affinity and selectivity, a property that is often exploited in drug design. This feature makes [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine a promising candidate for the synthesis of small-molecule inhibitors targeting various disease pathways.

In recent years, there has been a growing interest in the development of drugs that modulate neurotransmitter systems. [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine has shown potential in this area, particularly due to its structural similarity to known psychoactive compounds. Research indicates that this compound may interact with serotonin and dopamine receptors, which are implicated in mood regulation, pain perception, and cognitive function. These findings have opened up new avenues for the exploration of novel therapeutics for neurological and psychiatric disorders.

The synthesis of [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1-methoxypropan-2-yl amine group is particularly critical, as it influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacological profile of [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic benefits for conditions such as depression and anxiety. However, further research is needed to fully understand its mechanism of action and potential side effects. Animal studies have provided valuable insights into its pharmacokinetics and safety profile, paving the way for human clinical trials.

In the context of drug discovery, [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine represents a significant advancement in the design of next-generation pharmaceuticals. Its unique structural features make it a versatile tool for medicinal chemists, allowing for modifications that can optimize its biological activity. The integration of computational methods, such as molecular docking and virtual screening, has accelerated the process of identifying promising derivatives. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of how this compound interacts with biological targets.

The potential applications of [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine extend beyond central nervous system disorders. Preliminary data suggest that it may also have utility in treating inflammatory conditions by modulating immune responses. The ability of this compound to interact with multiple biological pathways highlights its broad therapeutic potential. As research progresses, new targets and indications are likely to emerge, further solidifying its role in modern drug development.

The regulatory landscape for new pharmaceuticals demands rigorous testing to ensure safety and efficacy before they can be approved for clinical use. [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine must undergo extensive preclinical and clinical studies to meet these requirements. Collaboration between academic researchers and industry scientists is essential to navigate this complex process efficiently. The insights gained from these studies will not only inform the development of new drugs but also contribute to our fundamental understanding of disease mechanisms.

In conclusion, [2-(4-chlorophenyl)ethyl](1-methoxypropan-2-yl)amine (CAS No: 1249246-14-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with key neurotransmitter receptors make it a valuable candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies that address unmet medical needs.